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Compound of Interest

Compound Name: Adrenalone hydrochloride

Cat. No.: B1665553 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Adrenalone hydrochloride is a synthetic ketone derivative of epinephrine. It functions

primarily as a selective α1-adrenergic receptor agonist with minimal affinity for beta-receptors.

[1] This activity makes it a valuable tool for studying adrenergic signaling pathways and for

applications requiring vasoconstriction. In cell culture experiments, the accurate and consistent

preparation of Adrenalone hydrochloride stock solutions is critical for obtaining reproducible

and reliable results. Due to its catecholamine structure, Adrenalone is susceptible to oxidation,

which is accelerated by light, oxygen, and neutral or alkaline pH.[2][3] Therefore, proper

handling, choice of solvent, and storage conditions are paramount to maintaining its stability

and potency.

Chemical and Physical Properties
A summary of the key properties of Adrenalone hydrochloride is provided below for quick

reference.
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Property Value

IUPAC Name
1-(3,4-dihydroxyphenyl)-2-

(methylamino)ethanone;hydrochloride

Synonyms
Adrenone, Kephrine, 3',4'-Dihydroxy-2-

(methylamino)acetophenone HCl

Molecular Formula C₉H₁₁NO₃ · HCl[4]

Molecular Weight 217.65 g/mol [4]

CAS Number 62-13-5[4]

Appearance Off-white to yellow-green crystalline powder[4]

Melting Point 244-249 °C (decomposes)[4][5]

Solubility Data
The hydrochloride salt of Adrenalone significantly enhances its solubility in polar solvents

compared to its free base form.[6][7] The choice of solvent is a critical first step in preparing a

stock solution.
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Solvent Concentration Remarks

Water ≥50 mg/mL (≥229.7 mM)[6][8]

Highly soluble, but solutions

are unstable and prone to

oxidation.[2][8] Recommended

for immediate use only.

Sonication may be required.[9]

DMSO
44 - 100 mg/mL (202 - 459

mM)[6][10]

High solubility. The

recommended solvent for

preparing concentrated, long-

term stock solutions. Use

fresh, anhydrous DMSO as

moisture can reduce solubility.

[6][10]

Ethanol <1 mg/mL (<4.6 mM)[6][9]

Insoluble or slightly soluble.

Not recommended as a

primary solvent.

Aqueous Acid (pH 2.5-4.5) Soluble[2][6]

Increased stability compared to

neutral water.[2] Suitable for

aqueous stocks intended for

use within a short timeframe.

Application Notes
Choosing the Right Solvent

DMSO: For most cell culture applications, DMSO is the recommended solvent. It allows for

the preparation of highly concentrated stock solutions (e.g., 50-100 mM) that can be stored

for extended periods at -80°C.[9][10] This minimizes the volume of solvent added to the cell

culture medium, thereby reducing the risk of solvent-induced cytotoxicity.

Aqueous Buffers: If an experiment is sensitive to DMSO, an aqueous solvent can be used.

However, due to the instability of Adrenalone in aqueous solutions, they must be prepared

fresh before each experiment.[2][8] To maximize stability, use a sterile, deoxygenated acidic

buffer with a pH between 2.5 and 4.5.[2]
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Stability and Storage

Powder: Store the solid Adrenalone hydrochloride powder at -20°C, protected from light

and moisture, for long-term stability of up to 3 years.[9][10]

Solutions: Adrenalone solutions are sensitive to light, air (oxygen), and pH.[2][3] Oxidation

leads to a color change, typically to pink or brown, indicating degradation.[2] Discolored

solutions should not be used as their potency is compromised.[2]

DMSO Stocks: Aliquot stock solutions into single-use volumes to avoid repeated freeze-thaw

cycles. Store at -80°C for up to one year or at -20°C for up to one month.[9][10]

Aqueous Stocks: These solutions are not stable and should be used immediately after

preparation.[8]

Best Practices for Cell Culture

Solvent Toxicity: The final concentration of DMSO in the cell culture medium should be kept

to a minimum, ideally below 0.1% and not exceeding 0.5% (v/v), to prevent cellular toxicity.

Always include a vehicle control (medium with the same final concentration of DMSO) in

your experiments.

Precipitation: When diluting a concentrated DMSO stock into aqueous cell culture medium,

rapid dilution can sometimes cause the compound to precipitate. To avoid this, add the stock

solution dropwise to the medium while gently vortexing or swirling.

Sterilization: Aqueous stock solutions should be sterile-filtered through a 0.22 µm syringe

filter before being added to the cell culture.[8] DMSO stock solutions are typically considered

sterile if prepared with sterile DMSO and handled using aseptic techniques.

Experimental Protocols
Protocol 1: Preparation of High-Concentration Stock
Solution in DMSO (Recommended)
This protocol is ideal for creating a stable, long-term stock solution.

Materials and Equipment:
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Adrenalone hydrochloride powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or cryovials

Analytical balance

Vortex mixer

Procedure:

Preparation: In a sterile environment (e.g., a biological safety cabinet), allow the Adrenalone
hydrochloride vial to equilibrate to room temperature before opening to prevent

condensation.

Weighing: Accurately weigh the desired amount of Adrenalone hydrochloride powder. For

example, to prepare 1 mL of a 100 mM stock solution, weigh out 21.77 mg.

Dissolving: Add the appropriate volume of sterile DMSO. For the example above, add 1 mL

of DMSO.

Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.

Gentle warming (to 37°C) or brief sonication can be used to aid dissolution if necessary.[3][9]

Aliquoting and Storage: Dispense the stock solution into single-use, light-protected aliquots

(e.g., 20 µL) in sterile cryovials. Store the aliquots at -80°C for up to 1 year.[9]

Protocol 2: Preparation of Aqueous Stock Solution (For
Immediate Use)
This protocol should be used only when DMSO is not suitable for the experimental system.

Materials and Equipment:

Adrenalone hydrochloride powder

Sterile, deoxygenated water or buffer (e.g., HBSS), pH adjusted to ~4.0 with HCl
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Sterile conical tube

Vortex mixer

0.22 µm sterile syringe filter

Procedure:

Preparation: Allow the Adrenalone hydrochloride vial to equilibrate to room temperature

before opening.

Weighing: Accurately weigh the desired amount of powder. For example, to prepare 1 mL of

a 10 mM stock solution, weigh out 2.18 mg.

Dissolving: Add the appropriate volume of the pre-prepared acidic buffer.

Mixing: Vortex until the solid is fully dissolved. Avoid excessive heat.

Sterilization: Draw the solution into a sterile syringe and pass it through a 0.22 µm syringe

filter into a new sterile tube.

Use: Use the freshly prepared solution immediately. Do not store for future use.

Dilution of Stock Solution
The following table provides an example of how to dilute a 100 mM DMSO stock to achieve

common working concentrations in 10 mL of cell culture medium.

Desired Working
Concentration

Volume of 100 mM Stock
to Add to 10 mL Medium

Final DMSO Concentration

10 µM 1.0 µL 0.01%

50 µM 5.0 µL 0.05%

100 µM 10.0 µL 0.1%

Visualizations
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Experimental Workflow for Stock Solution Preparation

Start: Prepare Adrenalone HCl Stock

Choose Solvent System
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 Long-Term Storage
(Recommended) 

Prepare 1-10 mM Stock
in Acidic Buffer (pH < 4.5)

 DMSO-Sensitive
Application 

Aliquot into Single-Use Tubes

Store at -80°C
(Up to 1 Year)

Sterile Filter (0.22 µm)

Use Immediately
(Do Not Store)

Click to download full resolution via product page

Caption: Workflow for preparing Adrenalone HCl stock solutions.
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Adrenalone activates the α1-adrenergic receptor, a Gq protein-coupled receptor (GPCR).[11]

This initiates a signaling cascade involving Phospholipase C (PLC), leading to the generation

of second messengers Inositol trisphosphate (IP₃) and Diacylglycerol (DAG), which ultimately

increase intracellular calcium and activate Protein Kinase C (PKC).[11][12][13]
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Caption: α1-Adrenergic receptor signaling pathway activated by Adrenalone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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